
4-Hydroxy-4-formyltetrahydropyran properties
and CAS

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Hydroxytetrahydro-2H-pyran-4-

carbaldehyde

Cat. No.: B15321111

Get Quote

An In-Depth Technical Guide to 4-Formyltetrahydropyran: A Cornerstone Building Block in

Modern Chemistry

This guide provides an in-depth exploration of 4-Formyltetrahydropyran, a versatile heterocyclic

aldehyde. While often referred to by its IUPAC name, Tetrahydropyran-4-carbaldehyde, it's a

pivotal intermediate for researchers, particularly in the fields of medicinal chemistry and drug

development. This document will delve into its core properties, applications, and the chemical

principles that underpin its utility, offering field-proven insights for its practical application.

A note on nomenclature: The query for "4-Hydroxy-4-formyltetrahydropyran" describes the

gem-diol or hydrate form of 4-Formyltetrahydropyran. In the presence of water, the aldehyde

group can exist in equilibrium with this hydrated structure. However, the stable, isolable, and

commercially available compound is the aldehyde, 4-Formyltetrahydropyran, which will be the

focus of this guide.

Core Properties and Identification
4-Formyltetrahydropyran is a heterocyclic compound featuring a tetrahydropyran (THP) ring

substituted with a formyl (aldehyde) group at the 4-position. The THP ring is a saturated six-
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membered heterocycle containing one oxygen atom. This structure is a privileged scaffold in

medicinal chemistry, often used as a bioisosteric replacement for cyclohexane to improve

physicochemical properties such as solubility and metabolic stability.[1]

The aldehyde functional group imparts significant reactivity, making it a valuable building block

for the synthesis of more complex molecules.[2]

Chemical Structure and Equilibrium
The chemical structure of 4-Formyltetrahydropyran and its equilibrium with its hydrated form is

illustrated below.

Caption: Equilibrium between 4-Formyltetrahydropyran and its hydrate.

Physicochemical Data
Property Value Source(s)

CAS Registry Number 50675-18-8 [3][4][5][6]

Molecular Formula C₆H₁₀O₂ [2][3]

Molecular Weight 114.14 g/mol [2][3][7]

Appearance
Colorless to light yellow liquid

or solid
[2]

Topological Polar Surface Area 26.3 Å² [7]

SMILES String O=CC1CCOCC1 [5]

InChI Key
CXLGNJCMPWUZKM-

UHFFFAOYSA-N
[6]

Applications in Research and Drug Development
The tetrahydropyran motif is a key structural element in numerous pharmaceuticals. Its

inclusion can enhance binding to biological targets and improve pharmacokinetic profiles

(ADME - Absorption, Distribution, Metabolism, and Excretion).[1] 4-Formyltetrahydropyran

serves as a critical starting material for introducing this valuable scaffold.
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Intermediate in Pharmaceutical Synthesis: It is a key intermediate for producing a variety of

fine chemicals, including pharmaceuticals and agrochemicals.[2] The aldehyde group allows

for a wide range of chemical transformations to build more complex molecular architectures.

[2][8]

Scaffold for Drug Discovery: The THP ring can act as a conformationally constrained ether,

which can be advantageous in drug design.[1] Functionalized THP scaffolds derived from

this aldehyde are used to create libraries of compounds for screening in drug discovery

programs.[9]

Biochemical Research: This compound can be used to modify biomolecules, which aids in

the development of new therapeutic agents by potentially enhancing their stability and

bioavailability.[2]

Flavor and Fragrance Industry: It is also utilized in the formulation of flavors and fragrances

due to its aromatic properties.[2]

Synthesis and Reactivity
General Synthesis Pathway
A common laboratory and industrial-scale synthesis of 4-Formyltetrahydropyran involves the

reduction of a nitrile precursor, tetrahydropyran-4-carbonitrile.

Tetrahydropyran-4-carbonitrile 1) DIBAL-H, Toluene, -78°C
2) Aqueous Workup

Reduction 4-Formyltetrahydropyran

Click to download full resolution via product page

Caption: A typical synthesis route for 4-Formyltetrahydropyran.

Protocol: Synthesis from 4-Cyanotetrahydropyran
This protocol is based on a general procedure for the reduction of nitriles to aldehydes using

diisobutylaluminum hydride (DIBAL-H).[10]

1. Reaction Setup:
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In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

thermometer, and a nitrogen inlet, dissolve tetrahydropyran-4-carbonitrile (1.0 eq) in

anhydrous toluene.

Cool the solution to -78 °C using a dry ice/acetone bath.

2. Reagent Addition:

Slowly add a solution of DIBAL-H (1.2 eq, typically 1.0 M in toluene) dropwise to the stirred

solution, maintaining the internal temperature at or below -70 °C.

3. Reaction Monitoring:

Stir the reaction mixture at -78 °C for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC) to confirm the consumption of the starting material.

4. Quenching and Workup:

Once the reaction is complete, quench it by the slow, careful addition of a saturated aqueous

solution of ammonium chloride while the mixture is still cold.

Allow the mixture to warm to room temperature and stir vigorously until two clear layers form.

Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

5. Purification:

The crude 4-Formyltetrahydropyran can be purified by column chromatography on silica gel

or by distillation under reduced pressure.

Causality and Experimental Choices:
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Low Temperature (-78 °C): The reduction of a nitrile with DIBAL-H forms a stable

intermediate aluminum-imine complex at low temperatures. If the reaction is allowed to warm

up, this intermediate can be further reduced to the primary amine. Maintaining a low

temperature is crucial to isolate the aldehyde product.

DIBAL-H: This is a powerful yet selective reducing agent. Its bulky isobutyl groups prevent

over-reduction of the nitrile to the amine, making it ideal for this transformation.

Aqueous Workup: The addition of a quenching agent like saturated ammonium chloride

hydrolyzes the intermediate imine complex to release the desired aldehyde.

Safety and Handling
As with any chemical reagent, proper safety protocols must be followed when handling 4-

Formyltetrahydropyran.

Safety Information Details Source(s)

GHS Pictogram GHS07 (Exclamation Mark) [6]

Signal Word Warning [5][6]

Hazard Statements
H319: Causes serious eye

irritation.
[6]

Precautionary Statements

P264, P280,

P305+P351+P338,

P337+P313

[6]

Storage

Store in a cool, dry, well-

ventilated area. For long-term

storage, keeping it in a freezer

under an inert atmosphere is

recommended.

[2][5]

Self-Validating System for Protocols: Always perform a small-scale trial reaction to optimize

conditions and confirm product identity before scaling up. Characterization of the final product

by NMR, IR, and mass spectrometry is essential to validate the outcome of the synthesis.
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Conclusion
4-Formyltetrahydropyran is a deceptively simple molecule that provides access to a vast and

complex chemical space. Its value lies in the combination of a pharmaceutically relevant

tetrahydropyran core and a highly versatile aldehyde handle. For researchers in drug discovery

and organic synthesis, a thorough understanding of its properties, reactivity, and handling is

essential for leveraging its full potential in the creation of novel and impactful molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15321111?utm_src=pdf-custom-synthesis#bc-rfq
https://img01.pharmablock.com/pdf/guanwang/6_4.pdf
https://www.chemimpex.com/products/17391
https://www.scbt.com/p/4-formyltetrahydropyran-50675-18-8
https://m.chemicalbook.com/ProdSupplierGWCB0130497_EN.htm
https://www.bldpharm.com/products/50675-18-8.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds020197
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyltetrahydropyran
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyltetrahydropyran
https://www.chemicalbook.com/article/tetrahydropyran-applications-in-medicinal-chemistry-and-preparation-method.htm
https://www.chemicalbook.com/article/tetrahydropyran-applications-in-medicinal-chemistry-and-preparation-method.htm
https://www.sygnaturediscovery.com/publications/papers/synthesis-of-4-%E2%80%8Baminotetrahydropyran-scaffolds-for-drug-discovery/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0130497.htm
https://www.benchchem.com/product/b15321111/docs#4-hydroxy-4-formyltetrahydropyran-properties-and-cas
https://www.benchchem.com/product/b15321111/docs#4-hydroxy-4-formyltetrahydropyran-properties-and-cas
https://www.benchchem.com/product/b15321111/docs#4-hydroxy-4-formyltetrahydropyran-properties-and-cas
https://www.benchchem.com/product/b15321111/docs#4-hydroxy-4-formyltetrahydropyran-properties-and-cas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15321111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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